Cas no 1171381-90-0 (4-Ethylphenylglyoxal hydrate)

4-Ethylphenylglyoxal hydrate structure
4-Ethylphenylglyoxal hydrate structure
Product Name:4-Ethylphenylglyoxal hydrate
CAS No:1171381-90-0
MF:C10H12O3
MW:180.200483322144
MDL:MFCD08705868
CID:838798
Update Time:2025-04-19

4-Ethylphenylglyoxal hydrate Chemical and Physical Properties

Names and Identifiers

    • 4-Ethylphenylglyoxal hydrate
    • 2-(4-Ethylphenyl)-2-oxoacetaldehyde hydrate
    • MDL： MFCD08705868
    • Inchi： 1S/C10H10O2.H2O/c1-2-8-3-5-9(6-4-8)10(12)7-11;/h3-7H,2H2,1H3;1H2
    • InChI Key： QFDCQUPYEYQFJM-UHFFFAOYSA-N
    • SMILES： O=C(C=O)C1C=CC(=CC=1)CC.O

Computed Properties

  • Exact Mass: 180.07900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 43.37000
  • LogP: 1.56630

4-Ethylphenylglyoxal hydrate Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

4-Ethylphenylglyoxal hydrate Customs Data

  • Customs Data：

    United Statescustoms code:

    2918303000

    Summary:

    2918303000 Other Aromatic Carboxylic Acids With Aldehyde Or Ketone Function But Without Other Oxygen Function And Their Derivatives,(excluding Products Of Us Note 3 to Section 6). Rate general: 6.5%. Rate special: Free (A+,AU,BH,CA,CL,CO,D,E,IL,J,JO,K,KR,MA,MX,OM,P,PA,PE,SG). Rate 2: 15.4￠/kg + 57%

4-Ethylphenylglyoxal hydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019115111-10g
2-(4-Ethylphenyl)-2-oxoacetaldehyde hydrate
 1171381-90-0 95%
10g
 $538.02 2023-09-04
Fluorochem
077179-5g
4-Ethylphenylglyoxal hydrate
 1171381-90-0 95%
5g
 ￡735.00 2022-03-01
TRC
E702985-100mg
4-Ethylphenylglyoxal Hydrate
 1171381-90-0
100mg
 $ 64.00 2023-04-14
TRC
E702985-250mg
4-Ethylphenylglyoxal Hydrate
 1171381-90-0
250mg
 $ 98.00 2023-04-14
TRC
E702985-500mg
4-Ethylphenylglyoxal Hydrate
 1171381-90-0
500mg
 $ 150.00 2023-04-14
TRC
E702985-1g
4-Ethylphenylglyoxal Hydrate
 1171381-90-0
1g
 $ 170.00 2022-06-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E96030-5g
2-(4-Ethylphenyl)-2-oxoacetaldehyde hydrate
 1171381-90-0 95%
5g
 ¥2102.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E96030-1g
2-(4-Ethylphenyl)-2-oxoacetaldehyde hydrate
 1171381-90-0 95%
1g
 ¥712.0 2023-09-07
eNovation Chemicals LLC
D553960-1g
4-Ethylphenylglyoxal hydrate
 1171381-90-0 97%
1g
 $1320 2023-09-02
TRC
E702985-1000mg
4-Ethylphenylglyoxal Hydrate
 1171381-90-0
1g
 $ 207.00 2023-04-14

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